Cas no 312531-18-3 (2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline)

• Product Name: 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline
• CAS No: 312531-18-3
• MF: C₂₀H₁₆F₃NO
• MW: 343.342355728149
• CID: 1068869
• PubChem ID: 685685
• Update Time: 2025-06-10

2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline
• [2-(2-benzylphenoxy)-5-(trifluoromethyl)phenyl]amine hydrochloride
• STK675424
• CS-0333148
• 312531-18-3
• [2-(2-benzylphenoxy)-5-(trifluoromethyl)phenyl]amine
• EU-0085386
• SR-01000524465-1
• DUVWLKNTAKUSOV-UHFFFAOYSA-N
• SR-01000524465
• SB83527
• AKOS005593983

• MDL： MFCD01117593
• Inchi： 1S/C20H16F3NO/c21-20(22,23)16-10-11-19(17(24)13-16)25-18-9-5-4-8-15(18)12-14-6-2-1-3-7-14/h1-11,13H,12,24H2
• InChI Key： DUVWLKNTAKUSOV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OC1=CC=CC=C1CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 343.11839862g/mol
• Monoisotopic Mass: 343.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35.2Ų

2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline

Recent Advances in the Study of 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline (CAS: 312531-18-3)

The compound 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline (CAS: 312531-18-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its trifluoromethyl group and benzylphenoxy moiety contribute to its enhanced binding affinity and metabolic stability, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to explore its interactions with various biological targets.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline exhibit potent inhibitory effects against a range of kinases involved in inflammatory and oncogenic pathways. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of the target kinase, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, recent preclinical investigations have explored the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic enzymes.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline derivatives. Current research efforts are focused on improving oral bioavailability and reducing off-target effects through systematic medicinal chemistry approaches. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance these compounds into clinical trials.

In conclusion, 2-(2-Benzylphenoxy)-5-(trifluoromethyl)aniline (CAS: 312531-18-3) represents a versatile chemical scaffold with multiple therapeutic applications. The latest research underscores its potential as a lead compound for developing novel treatments against various diseases, including cancer, inflammatory disorders, and bacterial infections. Future studies will likely focus on further elucidating its mechanism of action and translating these findings into clinically viable drug candidates.